Cas no 1000535-72-7 (3-(2-bromo-5-methoxyphenyl)propan-1-amine)

• Product Name: 3-(2-bromo-5-methoxyphenyl)propan-1-amine
• CAS No: 1000535-72-7
• Molecular Formula: C₁₀H₁₄BrNO
• Molecular Weight: 244.128262042999
• CID: 5903191
• PubChem ID: 65322753

3-(2-bromo-5-methoxyphenyl)propan-1-amine Properties

Names and Identifiers

• 3-(2-bromo-5-methoxyphenyl)propan-1-amine
• AKOS014657803
• JIBDDSUNQYCKTK-UHFFFAOYSA-N
• EN300-1895810
• 1000535-72-7
• SCHEMBL1458797

• InChIKey： JIBDDSUNQYCKTK-UHFFFAOYSA-N
• Inchi： 1S/C10H14BrNO/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-5,7H,2-3,6,12H2,1H3
• SMILES： BrC1=CC=C(C=C1CCCN)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.02588g/mol
• Heavy Atom Count: 13
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines